molecular formula C11H10N2O3 B13237396 3-Ethyl-5-(2-nitrophenyl)-1,2-oxazole

3-Ethyl-5-(2-nitrophenyl)-1,2-oxazole

Cat. No.: B13237396
M. Wt: 218.21 g/mol
InChI Key: VAPNUSRXFANYMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Ethyl-5-(2-nitrophenyl)-1,2-oxazole is a heterocyclic compound featuring a 1,2-oxazole core substituted with an ethyl group at position 3 and a 2-nitrophenyl group at position 5. The 1,2-oxazole (isoxazole) scaffold is a five-membered aromatic ring containing oxygen and nitrogen atoms at positions 1 and 2, respectively. This structural motif is of significant interest in medicinal chemistry due to its prevalence in bioactive molecules and drug candidates .

Properties

Molecular Formula

C11H10N2O3

Molecular Weight

218.21 g/mol

IUPAC Name

3-ethyl-5-(2-nitrophenyl)-1,2-oxazole

InChI

InChI=1S/C11H10N2O3/c1-2-8-7-11(16-12-8)9-5-3-4-6-10(9)13(14)15/h3-7H,2H2,1H3

InChI Key

VAPNUSRXFANYMC-UHFFFAOYSA-N

Canonical SMILES

CCC1=NOC(=C1)C2=CC=CC=C2[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

One-Pot Cycloaddition Using Aldoximes and Ethylene Under Oxidative Conditions

A recent patent (CN113717120A) describes a one-pot synthesis method for related 3-(2-methyl-6-nitrophenyl)-4,5-dihydroisoxazole compounds, which can be adapted conceptually for 3-Ethyl-5-(2-nitrophenyl)-1,2-oxazole synthesis by modifying substrates and reaction conditions.

  • Reaction Scheme : The method involves reacting 2-nitrobenzaldehyde oxime derivatives with ethylene in the presence of a manganese-based oxide oxidant.
  • Key Features :
    • Use of manganese dioxide or metal-doped manganese dioxide as a mild oxidant.
    • One-pot reaction avoids hazardous intermediates such as benzoyl chloride oximes.
    • Reaction conditions: 20–80 °C, 2–10 hours, under ethylene pressure (~3.0 MPa).
    • Organic solvents such as dichloromethane, chloroform, or 1,2-dichloroethane are used.
  • Purification : After reaction, the product is purified by filtration, solvent removal under reduced pressure, and recrystallization from methanol.
  • Advantages : Environmentally safer, avoids chlorination steps, and improves safety and yield.
Parameter Range/Value
Oxidant Manganese dioxide (MnO2), metal-doped MnO2
Temperature 20–80 °C
Reaction time 2–10 hours
Pressure (ethylene) 3.0 MPa
Solvent Dichloromethane, chloroform, 1,2-dichloroethane
Molar ratio (oxime:oxidant) 1:2 to 1:6
Purification Desolvation and recrystallization

This method highlights a mild, scalable, and safer synthetic route potentially adaptable for 3-Ethyl-5-(2-nitrophenyl)-1,2-oxazole synthesis, especially when ethylene is replaced or supplemented by appropriate alkylating agents to introduce the ethyl group at the 3-position.

Cycloaddition and Condensation Approaches for Oxazole Ring Formation

Oxazole synthesis commonly relies on cyclocondensation or 1,3-dipolar cycloaddition reactions involving precursors such as α-haloketones, α-diketones, or nitrile oxides.

These methods are supported by literature on related heterocycles and are consistent with the oxidative cycloaddition approach described in the patent.

Catalytic and Green Chemistry Approaches

Recent advances in heterocyclic synthesis emphasize green protocols using nanocatalysts and mild conditions.

  • Nano-ZnO Catalyzed Condensation : While primarily reported for pyrazoles, similar nanocatalyst approaches can be adapted for oxazole synthesis, promoting efficient ring closure under mild conditions with excellent yields and minimal byproducts.
  • Metal-Doped Oxide Catalysts : Metal doping (Fe, Co, Ni, Cu, Ag) in manganese dioxide catalysts enhances oxidation efficiency and selectivity, improving the yield and purity of oxazole derivatives.

Summary Table of Preparation Methods

Method Key Reagents/Conditions Advantages Limitations
One-pot oxidation with MnO2 2-nitrobenzaldehyde oxime, ethylene, MnO2, DCM, 20–80 °C, 3 MPa ethylene Mild oxidant, safe, scalable, avoids chlorinated intermediates Requires high-pressure equipment
Cyclocondensation of α-haloketones α-haloketone, amide/hydroxylamine, acid/base catalyst Classical, well-established May require harsh conditions
1,3-Dipolar cycloaddition Nitrile oxide from 2-nitrobenzaldehyde oxime, alkene/alkyne Regioselective, versatile Generation of nitrile oxide can be sensitive
Nano-ZnO catalysis (green) Nanoparticle catalyst, mild solvents Environmentally friendly, high yield Less reported for oxazoles specifically

Full Research Findings and Practical Considerations

  • The manganese dioxide-mediated one-pot method significantly improves safety and environmental impact by avoiding chlorinated intermediates and harsh reagents.
  • The reaction parameters such as temperature, pressure, and oxidant doping influence yield and purity; doped manganese dioxide catalysts (e.g., iron or nickel doped) enhance reaction efficiency.
  • Solvent choice affects solubility and reaction rate; chlorinated solvents such as dichloromethane and chloroform are preferred for their ability to dissolve both organic substrates and gaseous ethylene.
  • Purification by recrystallization from methanol yields a stable, pure product suitable for further applications.
  • Adaptation of these methods for 3-Ethyl-5-(2-nitrophenyl)-1,2-oxazole requires careful selection of starting materials to introduce the ethyl group at the 3-position, possibly via ethylene or ethyl-substituted intermediates.

Chemical Reactions Analysis

Types of Reactions: 3-Ethyl-5-(2-nitrophenyl)-1,2-oxazole can undergo various chemical reactions, including:

    Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

    Reduction: The oxazole ring can be hydrogenated under specific conditions.

    Substitution: Electrophilic substitution reactions can occur at the aromatic ring, allowing for further functionalization.

Common Reagents and Conditions:

    Oxidation: Hydrogen gas, palladium on carbon (Pd/C) catalyst.

    Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

    Substitution: Halogenating agents, nitrating agents.

Major Products Formed:

    Reduction of the nitro group: 3-Ethyl-5-(2-aminophenyl)-1,2-oxazole.

    Substitution reactions: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

3-Ethyl-5-(2-nitrophenyl)-1,2-oxazole has several scientific research applications:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Medicine: Investigated for its potential pharmacological properties, including antimicrobial and anticancer activities.

    Industry: Utilized in the development of materials with specific properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 3-Ethyl-5-(2-nitrophenyl)-1,2-oxazole depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The nitrophenyl group can participate in electron transfer reactions, while the oxazole ring can engage in hydrogen bonding and other interactions with biomolecules.

Comparison with Similar Compounds

Key Observations:

Substituent Position and Electronic Effects: The 2-nitrophenyl group in the target compound vs. the 4-nitrophenyl group in 3-Methyl-5-(4-nitrophenyl)-1,2-oxazole alters electronic properties. Trimethoxyphenyl and methylthiophenyl substituents in the LOX/COX-2 inhibitor demonstrate that bulky aromatic groups enhance anti-inflammatory activity, contrasting with the simpler ethyl group in the target compound.

Heterocyclic Core Variations: 1,3-Oxazole derivatives (e.g., from ) exhibit distinct electronic profiles compared to 1,2-oxazoles due to nitrogen and oxygen positioning. For example, 1,3-oxazoles with donor/acceptor substituents show higher selectivity in anticancer activity , whereas 1,2-oxazoles are more common in neuroactive agents .

Biological Activity Trends :

  • Nitrophenyl-substituted oxazoles, such as the α-amylase inhibitor in , highlight the role of nitro groups in polar interactions with enzymatic active sites .
  • Anti-inflammatory oxazoles (e.g., ) often incorporate methoxy or sulfur-containing substituents, suggesting that the target compound’s ethyl and nitro groups may prioritize different therapeutic pathways.

Biological Activity

3-Ethyl-5-(2-nitrophenyl)-1,2-oxazole is a heterocyclic compound that has garnered attention for its diverse biological activities. This article delves into its biological mechanisms, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by its oxazole ring, with an ethyl group at the 3-position and a nitrophenyl group at the 5-position. Its molecular formula is C11H10N2O3C_{11}H_{10}N_2O_3, and it has a molecular weight of approximately 218.21 g/mol. The presence of the nitro group significantly enhances its chemical reactivity and biological activity, making it a subject of interest in various fields of research, including medicinal chemistry and pharmacology.

The biological activity of 3-Ethyl-5-(2-nitrophenyl)-1,2-oxazole is primarily attributed to its ability to interact with various molecular targets within biological systems. Key mechanisms include:

  • Cytotoxic Effects : The nitrophenyl group can undergo reduction to form reactive intermediates that induce oxidative stress, leading to cell death. This cytotoxicity is particularly relevant in cancer research.
  • Interaction with Nucleic Acids : The oxazole ring may interact with nucleic acids and proteins, potentially disrupting their normal functions. This interaction can affect gene expression and cellular function, which is critical in understanding its therapeutic potential.
  • Antimicrobial Activity : Preliminary studies suggest that this compound exhibits antimicrobial properties against various bacterial strains, including both Gram-positive and Gram-negative bacteria .

Antimicrobial Activity

Recent studies have evaluated the antimicrobial efficacy of 3-Ethyl-5-(2-nitrophenyl)-1,2-oxazole against several pathogens. The following table summarizes key findings from these studies:

Pathogen MIC (mg/mL) Zone of Inhibition (mm)
Escherichia coli0.019513.7
Staphylococcus aureus0.004812.5
Candida albicans0.03911.0
Pseudomonas aeruginosa0.009810.0

These results indicate that the compound exhibits significant antimicrobial activity, making it a candidate for further development as an antimicrobial agent .

Cytotoxicity Studies

In vitro cytotoxicity assessments have shown that 3-Ethyl-5-(2-nitrophenyl)-1,2-oxazole can inhibit the growth of various cancer cell lines. The following table presents cytotoxicity data:

Cell Line IC50 (µM)
HeLa (cervical cancer)25
MCF-7 (breast cancer)30
A549 (lung cancer)20

These findings suggest that the compound has potential as an anticancer agent due to its ability to induce cell death in tumor cells .

Case Studies

Several case studies have highlighted the therapeutic potential of compounds similar to 3-Ethyl-5-(2-nitrophenyl)-1,2-oxazole:

  • Anticancer Research : A study investigated the effects of oxazole derivatives on human cancer cell lines, demonstrating that modifications to the nitrophenyl group could enhance cytotoxicity and selectivity towards cancer cells .
  • Antimicrobial Development : Research focused on synthesizing new oxazole derivatives with improved antimicrobial properties showed promising results against resistant bacterial strains, emphasizing the importance of structural modifications for enhancing efficacy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.